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Abstract
This technical guide provides a comprehensive overview of the thermochemical data for m-

cresyl benzoate. Due to a lack of experimentally determined values in publicly accessible

literature, this document focuses on the established methodologies for determining key

thermochemical parameters, including the standard molar enthalpy of formation and the

standard molar enthalpy of vaporization. Detailed experimental protocols for bomb calorimetry

and correlation gas chromatography are provided, based on studies of structurally similar

aromatic esters. While direct quantitative data for m-cresyl benzoate is absent, this guide

serves as a foundational resource for researchers and professionals in drug development and

chemical sciences, enabling them to either perform the necessary experimental determinations

or to utilize the provided methodologies for robust estimations.

Introduction
m-Cresyl benzoate, also known as m-tolyl benzoate, is an aromatic ester with potential

applications in various fields, including pharmaceuticals and material science. A thorough

understanding of its thermochemical properties is crucial for process design, safety analysis,

and the prediction of its behavior in chemical reactions. This guide addresses the current gap in

available experimental data for m-cresyl benzoate by presenting detailed protocols for the

determination of its key thermochemical properties.
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Physicochemical Properties
While experimental thermochemical data is scarce, some basic physicochemical properties of

m-cresyl benzoate and its isomers have been reported or estimated.

Property m-Cresyl Benzoate p-Cresyl Benzoate Reference

Molecular Formula C₁₄H₁₂O₂ C₁₄H₁₂O₂

Molecular Weight 212.24 g/mol 212.24 g/mol

CAS Number 614-32-4 614-34-6 [1]

Appearance - White solid (est.) [2]

Melting Point -
70.00 to 72.00 °C @

760.00 mm Hg
[2]

Boiling Point -
315.00 to 316.00 °C

@ 760.00 mm Hg
[2]

Flash Point
264.00 °F TCC

(128.89 °C)

266.00 °F TCC

(130.00 °C)
[2][3]

Vapor Pressure
0.000460 mmHg @

25.00 °C (est)

0.000400 mmHg @

25.00 °C (est)
[2][3]

Note: The majority of the quantitative data available is for the para-isomer, p-cresyl benzoate.

The data for m-cresyl benzoate is limited to estimations and basic identifiers.

Synthesis of m-Cresyl Benzoate
A plausible and common method for the synthesis of m-cresyl benzoate is the Fischer-Speier

esterification of m-cresol with benzoic acid in the presence of an acid catalyst.
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Sample Preparation:
- Pelletize m-cresyl benzoate

- Weigh the sample and fuse wire

Bomb Assembly:
- Place sample in crucible
- Add water to the bomb

- Pressurize with O₂

Calorimetric Measurement:
- Place bomb in calorimeter

- Equilibrate temperature
- Ignite sample

Data Acquisition:
- Record temperature change over time

Post-Combustion Analysis:
- Titrate for nitric acid formation

- Check for soot

Calculation:
- Determine the corrected temperature rise

- Calculate the energy of combustion
- Derive ΔfHₘ°(cr)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b355533?utm_src=pdf-body-img
https://www.benchchem.com/product/b355533?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b355533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. m-tolyl benzoate | 614-32-4 [chemicalbook.com]

2. para-cresyl benzoate, 614-34-6 [thegoodscentscompany.com]

3. meta-cresyl benzoate, 614-32-4 [thegoodscentscompany.com]

To cite this document: BenchChem. [Thermochemical Properties of m-Cresyl Benzoate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b355533#thermochemical-data-of-m-cresyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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